2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile

• IUPAC Name: 2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H23N3O/c1-5-12(2)10-16-13(3)18(15(11-20)19(21)22-16)14-8-6-7-9-17(14)23-4/h6-9,12H,5,10H2,1-4H3,(H2,21,22)
• InChI Key: JTIMPGYJTJYYHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CC1=C(C(=C(C(=N1)N)C#N)C2=CC=CC=C2OC)C
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile, also known as AM-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It was first synthesized in 2008 by Alexandros Makriyannis and his team at Northeastern University in Boston, Massachusetts. Since then, AM-2201 has been used for scientific research purposes to better understand the mechanism of action and physiological effects of synthetic cannabinoids.

Mechanism of Action

The mechanism of action of 2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile involves the activation of CB1 and CB2 receptors in the brain and peripheral tissues. This leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of the compound. Additionally, 2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile has been shown to inhibit the reuptake of these neurotransmitters, leading to prolonged effects.
Biochemical and Physiological Effects
2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile has been shown to have a wide range of biochemical and physiological effects. In animal studies, it has been shown to reduce pain perception, increase appetite, and modulate immune function. It has also been shown to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile in lab experiments is its high potency and selectivity for cannabinoid receptors. This allows researchers to study the effects of synthetic cannabinoids on specific signaling pathways without the confounding effects of other compounds. However, a limitation of using 2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile is its potential for abuse and addiction, which must be carefully monitored in both animal and human studies.

Future Directions

There are several future directions for research on 2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile and synthetic cannabinoids in general. One area of interest is the development of new synthetic cannabinoids with improved selectivity and reduced side effects. Additionally, more research is needed to understand the long-term effects of synthetic cannabinoids on the brain and other organs. Finally, there is a need for better education and regulation of synthetic cannabinoids to prevent their misuse and abuse.

Scientific Research Applications

2-amino-4-(2-methoxyphenyl)-5-methyl-6-(2-methylbutyl)nicotinonitrile has been used extensively in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been shown to bind to the cannabinoid receptors CB1 and CB2 with high affinity, leading to the activation of downstream signaling pathways. This has allowed researchers to better understand the role of the endocannabinoid system in various physiological processes, such as pain perception, appetite regulation, and immune function.